Cas no 1027512-72-6 (3-Chloro-2,5-dibromobenzotrifluoride)

• Product Name: 3-Chloro-2,5-dibromobenzotrifluoride
• CAS No: 1027512-72-6
• MF: C₇H₂Br₂ClF₃
• MW: 338.34699010849
• CID: 2853101
• Update Time: 2023-08-09

3-Chloro-2,5-dibromobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,5-dibromobenzotrifluoride
• BENZENE, 2,5-DIBROMO-1-CHLORO-3-(TRIFLUOROMETHYL)-
• 2,5-Dibromo-1-chloro-3-(trifluoromethyl)benzene

• Inchi： 1S/C7H2Br2ClF3/c8-3-1-4(7(11,12)13)6(9)5(10)2-3/h1-2H
• InChI Key： LRAHWXYALPXVCG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C(F)(F)F)Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 4.8
• Topological Polar Surface Area: 0